Cas no 922125-82-4 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(3-methylphenyl)methanesulfonamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(3-methylphenyl)methanesulfonamide
• CAS No: 922125-82-4
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 6423982
• PubChem ID: 40957468
• Update Time: 2025-07-01

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(3-methylphenyl)methanesulfonamide
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-1-(3-methylphenyl)methanesulfonamide
• F2296-0573
• AKOS024637570
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-(m-tolyl)methanesulfonamide
• 922125-82-4

• Inchi： 1S/C19H22N2O4S/c1-13-5-4-6-14(9-13)11-26(23,24)21-15-7-8-16-17(10-15)25-12-19(2,3)18(22)20-16/h4-10,21H,11-12H2,1-3H3,(H,20,22)
• InChI Key： ILFXLJNIAMAVAL-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)S(NC1C=C2OCC(C)(C)C(=O)NC2=CC=1)(=O)=O

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(3-methylphenyl)methanesulfonamide

N-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)-1-(3-Methylphenyl)Methanesulfonamide: A Comprehensive Overview

The compound with CAS No. 922125-82-4, known as N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(3-methylphenyl)methanesulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides and features a complex structure that combines a benzoxazepine ring system with a methanesulfonamide group. The benzoxazepine core is a bicyclic structure that is often associated with bioactive properties, making this compound a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in targeting various biological pathways. For instance, researchers have explored its ability to modulate enzyme activity and interact with key proteins involved in disease mechanisms. The methanesulfonamide group attached to the benzoxazepine ring is particularly significant as it enhances the molecule's bioavailability and stability. This feature is crucial for its potential application in therapeutic agents.

The synthesis of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(3-methylphenyl)methanesulfonamide involves a multi-step process that requires precise control over reaction conditions. The formation of the benzoxazepine ring system is typically achieved through cyclization reactions involving appropriately substituted intermediates. Subsequent functionalization steps introduce the methanesulfonamide group and other substituents to fine-tune the molecule's properties.

One of the most intriguing aspects of this compound is its ability to exhibit selectivity towards specific biological targets. For example, studies have shown that it can selectively inhibit certain kinases or receptors without affecting other proteins. This selectivity is essential for minimizing off-target effects and improving the safety profile of potential drugs. The dimethyl substituents on the benzoxazepine ring are believed to play a critical role in modulating these interactions.

Moreover, the 3-methylphenyl group attached to the methanesulfonamide moiety contributes to the molecule's lipophilicity and partition coefficient (logP), which are important parameters for drug design. A balance between hydrophilic and lipophilic properties ensures that the compound can effectively cross biological membranes while maintaining solubility in aqueous environments.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at atomic resolution. Molecular docking studies have revealed that N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-Yl)-1-(3-Methylphenyl)Methanesulfonamide has a high affinity for specific binding sites on target proteins. These insights are invaluable for guiding further optimization efforts and refining its therapeutic potential.

In addition to its pharmacological applications, this compound has also been studied for its potential in diagnostic imaging and biosensing technologies. Its unique structural features make it an attractive candidate for developing contrast agents or probes that can detect specific biomarkers with high sensitivity and specificity.

The development of N-(3,3-dimethyl-4-Oxo-Tetrahydro-Benzo...) into a clinical candidate will require extensive preclinical testing to evaluate its efficacy and safety profile. Researchers are currently exploring its pharmacokinetics (absorption, distribution, metabolism, and excretion) as well as its toxicity profile in animal models. These studies are critical for determining whether this compound can progress to human trials.

In conclusion,N-(3,3-dimethyl...) represents a cutting-edge advancement in medicinal chemistry with immense potential for addressing unmet medical needs. Its unique structure and promising biological properties position it as a leading candidate for future therapeutic interventions.